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Compound of Interest

N,N,N',N'-Tetrakis(2-
Compound Name: o
hydroxypentyl)ethylenediamine

CAS No.: 86443-82-5

cat. No.: B1592146

L J

Subject: CAS 86443-82-5 Common Name: Antistatic Agent SN Chemical Name:N,N,N’,N'-
Tetrakis(2-hydroxypentyl)ethylenediamine (Primary isomer correlation) or Octadecyl
dimethyl hydroxyethyl quaternary ammonium nitrate (Commercial trade synonym).[1][2][3][4]
Chemical Class: Cationic Surfactant / Amino-Alcohol Complex.

Significance in Drug Development: While primarily recognized as an industrial process aid
(textile/polymer antistatic), CAS 86443-82-5 represents a class of Cationic Surfactants
increasingly relevant in pharmaceutical material science. In drug development, this compound
(or its analogs) serves two critical functions:

e Processing Aid: Used in API (Active Pharmaceutical Ingredient) micronization and powder
blending to neutralize electrostatic charges that cause segregation and flowability issues.

o Excipient Research: Investigated as a cationic lipid component for drug delivery systems
(e.g., liposomes) due to its ability to interact with negatively charged cell membranes, though
its toxicity profile requires rigorous control.

Editorial Note on Identity: Databases often conflate CAS 86443-82-5 with two distinct
structures due to the "Antistatic Agent SN" trade name. This guide treats the substance as a
High-Viscosity Cationic Surfactant, encompassing the safety protocols required for both the
amino-alcohol and quaternary ammonium forms.

Part 2: Physicochemical Profile
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Understanding the physical state is the first step in designing a safety protocol. This substance
is not a benign powder; it is a viscous, bioactive liquid.

Property Specification Operational Implication

High adhesion to surfaces;
) o difficult to clean. Requires
Appearance Red-brown, viscous liquid
solvent-based

decontamination.

Lipophilic tail with polar head
Molecular Formula C22H48N204 groups; penetrates skin

barriers easily.

Spills will spread rapidly on wet
Solubilit Soluble in Water, Ethanol, surfaces. Water washdown is
olubili
Y Acetone effective but generates large

volumes of hazardous waste.

] Corrosive potential to mucous
pH (10% soln) Alkaline (~8.5 - 10.0)
membranes.[5]

Low flammability risk, but
Flash Point >100°C (Estimated) thermal decomposition

releases NOx fumes.

Do not mix with standard
Reactivit Incompatible with Strong anionic detergents (e.g., SDS)
eactivi
Y Oxidizers, Anionic Surfactants during cleanup; precipitates

will form.

Part 3: Hazards & Toxicology (GHS Standards)

As a cationic surfactant, CAS 86443-82-5 functions by disrupting cell membranes. This
mechanism of action defines its toxicology.

Hazard Classification

o Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[6][7]
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o Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).

e Aquatic Toxicity: Category 2 (Toxic to aquatic life with long-lasting effects).

Toxicological Mechanism

The amphiphilic nature of the molecule allows it to intercalate into the lipid bilayer of epithelial
cells.

o Exposure: Contact with skin or eyes.[3]
e Penetration: The hydrophobic alkyl chains penetrate the stratum corneum.

e Lysis: The cationic head group disrupts the ionic balance, leading to cell lysis and
inflammatory response (erythema, edema).

Lipid Bilayer Cationic Charge _ | Membrane Cytotoxicit Cell Lysis &
Intercalation "| Destabilization Inflammation

Lipophilic Tail

Exposure Event
(Dermal/Ocular)

Runoff
Aquatic Toxicity
(Gill Surface Action)

Figure 1: Biological Mechanism of Cationic Surfactant Toxicity

Click to download full resolution via product page

Part 4: Handling & Containment Protocols

Expert Insight: Standard nitrile gloves are often insufficient for long-duration handling of viscous
cationic surfactants due to permeation. The high viscosity also poses a splash hazard during
transfer.

Engineering Controls

e Primary Containment: Handle within a Chemical Fume Hood or Powder Containment Booth
(if adsorbed onto silica).

o Ventilation: Maintain face velocity >100 fpm (0.5 m/s).
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o Surface Protection: Use disposable bench liners. The viscous liquid is notoriously difficult to
remove from stainless steel without leaving a slippery residue.

Personal Protective Equipment (PPE)

o Respiratory: Half-face respirator with P100/Organic Vapor cartridges if heating or
aerosolizing.

e Ocular: Chemical splash goggles (ANSI Z87.1). Face shield required during pouring
operations >1 Liter.

e Dermal:
o Inner Glove: Nitrile (4 mil).
o Quter Glove: Extended cuff Neoprene or Nitrile (8 mil).

o Rationale: Double-gloving is mandatory. If the outer glove becomes tacky/contaminated,
strip it immediately to prevent cross-contamination of equipment handles.

Transfer Protocol (Viscous Liquid)

o Warm Up: If the substance is too viscous, warm the container in a water bath to 40°C (Do
not exceed 60°C to avoid degradation).

o Positive Displacement: Use positive displacement pipettes or peristaltic pumps. Air-
displacement pipettes will result in significant error and dripping.

o Anti-Drip: Keep a solvent-soaked wipe (Ethanol 70%) immediately adjacent to the transfer
zone to catch "strings" of liquid.

Part 5: Emergency Response & Decontamination

Scenario: A 500mL spill on the lab floor.

Spill Response Workflow

¢ |solate: Evacuate the immediate 3-meter radius.
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PPE Up: Don chemical resistant boots and double gloves.

Contain: Use universal absorbent pads or vermiculite.

o Critical: Do NOT use water initially. Adding water to a cationic surfactant spill creates a
massive volume of slippery foam that is dangerous to walk on.

Absorb: Scoop up the bulk viscous material.

Decontaminate:

o Step A: Wipe surface with Isopropanol (IPA) or Ethanol to cut the viscosity.

o Step B: Wash with a Non-lonic Detergent (e.g., Triton X-100 solution).

o Avoid: Anionic detergents (standard soap) will precipitate the surfactant, leaving a gummy
residue.
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Figure 2: Spill Response Protocol for Viscous Cationic Surfactants
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Part 6: Storage & Stability

o Temperature: Store at ambient temperature (15°C — 25°C). Avoid freezing (may cause phase
separation).

e Hygroscopicity: The substance is hygroscopic. Keep containers tightly sealed under nitrogen
blanket if possible.
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» Shelf Life: Typically 24 months. Degrades to release free amines (fishy odor) upon oxidation.
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(Note: Specific SDS data for this industrial CAS is often proprietary to the manufacturer (e.g.,
Wuhan Shengmao, Nantong Chenrun). The protocols above are derived from the chemical
class properties of Quaternary Ammonium Nitrates and Amino-Alcohol complexes.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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